Cas no 304859-16-3 (1-Cyclohexylmethyl-5-oxo-pyrrolidine-3-carboxylic acid)

1-Cyclohexylmethyl-5-oxo-pyrrolidine-3-carboxylic acid is a specialized pyrrolidine derivative with a cyclohexylmethyl substituent and a carboxylic acid functional group at the 3-position. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its structural features, which may serve as a versatile intermediate for the development of bioactive molecules. The presence of both a ketone and a carboxylic acid moiety offers opportunities for further functionalization, making it valuable for constructing complex heterocyclic frameworks. Its cyclohexylmethyl group may contribute to enhanced lipophilicity, potentially influencing pharmacokinetic properties in drug design applications. The compound's stability and reactivity profile make it suitable for controlled synthetic transformations under standard laboratory conditions.
1-Cyclohexylmethyl-5-oxo-pyrrolidine-3-carboxylic acid structure
304859-16-3 structure
Product name:1-Cyclohexylmethyl-5-oxo-pyrrolidine-3-carboxylic acid
CAS No:304859-16-3
MF:C12H19NO3
MW:225.284163713455
CID:1075530
PubChem ID:11310675

1-Cyclohexylmethyl-5-oxo-pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclohexylmethyl-5-oxo-pyrrolidine-3-carboxylic acid
    • 1-(cyclohexylidene)pentan-3-one ethylene acetal
    • 1-(cyclohexylmethyl)-5-oxo-3-pyrrolidinecarboxylic acid
    • 1,3-Dioxolane, 2-(2-cyclohexylideneethyl)-2-ethyl-
    • ACMC-20lr18
    • AGN-PC-00LGSU
    • CTK2I9656
    • AKOS016340889
    • SCHEMBL7459273
    • 1-Cyclohexylmethyl-5-oxo-pyrrolidine-3-carboxylicacid
    • 304859-16-3
    • AKOS000302244
    • CS-0117046
    • 1-(cyclohexylmethyl)-5-oxo-pyrrolidine-3-carboxylic Acid
    • BS-4331
    • 1-(Cyclohexylmethyl)-5-oxopyrrolidine-3-carboxylic acid
    • MDL: MFCD09055063
    • Inchi: InChI=1S/C12H19NO3/c14-11-6-10(12(15)16)8-13(11)7-9-4-2-1-3-5-9/h9-10H,1-8H2,(H,15,16)
    • InChI Key: IMKQUGUDMBOQPK-UHFFFAOYSA-N
    • SMILES: C1CCC(CC1)CN2CC(CC2=O)C(=O)O

Computed Properties

  • Exact Mass: 225.13649347g/mol
  • Monoisotopic Mass: 225.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.6Ų
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 432.0±38.0 °C at 760 mmHg
  • Flash Point: 215.1±26.8 °C
  • Vapor Pressure: 0.0±2.2 mmHg at 25°C

1-Cyclohexylmethyl-5-oxo-pyrrolidine-3-carboxylic acid Security Information

1-Cyclohexylmethyl-5-oxo-pyrrolidine-3-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AF35027-10mg
1-Cyclohexylmethyl-5-oxo-pyrrolidine-3-carboxylic acid
304859-16-3 90%
10mg
$182.00 2024-04-20
Key Organics Ltd
BS-4331-20MG
1-(cyclohexylmethyl)-5-oxopyrrolidine-3-carboxylic acid
304859-16-3 >90%
20mg
£76.00 2023-04-19
A2B Chem LLC
AF35027-20mg
1-Cyclohexylmethyl-5-oxo-pyrrolidine-3-carboxylic acid
304859-16-3
20mg
$205.00 2023-12-31
A2B Chem LLC
AF35027-100mg
1-Cyclohexylmethyl-5-oxo-pyrrolidine-3-carboxylic acid
304859-16-3 90%
100mg
$311.00 2024-04-20
A2B Chem LLC
AF35027-50mg
1-Cyclohexylmethyl-5-oxo-pyrrolidine-3-carboxylic acid
304859-16-3 90%
50mg
$252.00 2024-04-20
Key Organics Ltd
BS-4331-5MG
1-(cyclohexylmethyl)-5-oxopyrrolidine-3-carboxylic acid
304859-16-3 >90%
5mg
£46.00 2025-02-09
Key Organics Ltd
BS-4331-50MG
1-(cyclohexylmethyl)-5-oxopyrrolidine-3-carboxylic acid
304859-16-3 >90%
50mg
£102.00 2025-02-09
Key Organics Ltd
BS-4331-1MG
1-(cyclohexylmethyl)-5-oxopyrrolidine-3-carboxylic acid
304859-16-3 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
BS-4331-10MG
1-(cyclohexylmethyl)-5-oxopyrrolidine-3-carboxylic acid
304859-16-3 >90%
10mg
£63.00 2025-02-09
Key Organics Ltd
BS-4331-100MG
1-(cyclohexylmethyl)-5-oxopyrrolidine-3-carboxylic acid
304859-16-3 >90%
100mg
£146.00 2025-02-09

Additional information on 1-Cyclohexylmethyl-5-oxo-pyrrolidine-3-carboxylic acid

Introduction to 1-Cyclohexylmethyl-5-oxo-pyrrolidine-3-carboxylic Acid (CAS No. 304859-16-3)

1-Cyclohexylmethyl-5-oxo-pyrrolidine-3-carboxylic acid, identified by its CAS number 304859-16-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of 1-Cyclohexylmethyl-5-oxo-pyrrolidine-3-carboxylic acid, particularly its cyclohexylmethyl substituent and the presence of a reactive oxo group, make it a valuable intermediate in the synthesis of more complex pharmacophores.

The< strong>1-Cyclohexylmethyl-5-oxo-pyrrolidine-3-carboxylic acid molecule exhibits a high degree of versatility, serving as a key building block in the construction of novel therapeutic agents. Its structural framework is conducive to modifications that can enhance pharmacological properties such as solubility, bioavailability, and target specificity. Recent advancements in medicinal chemistry have highlighted the importance of such intermediates in the development of drugs targeting various diseases, including neurological disorders and infectious diseases.

In recent years, there has been a growing interest in the synthesis and application of pyrrolidine derivatives due to their potential in modulating biological pathways. The< strong>1-Cyclohexylmethyl-5-oxo-pyrrolidine-3-carboxylic acid, with its well-defined reactivity, has been explored in several synthetic pathways that lead to biologically active compounds. For instance, its ability to undergo nucleophilic addition reactions makes it an excellent precursor for the preparation of peptidomimetics and other protease inhibitors, which are crucial in treating conditions like cancer and inflammation.

The< strong>1-Cyclohexylmethyl-5-oxo-pyrrolidine-3-carboxylic acid has also been utilized in the development of novel antibiotics. The oxo group at the 5-position provides a site for functionalization that can be exploited to create molecules with enhanced antimicrobial properties. Researchers have leveraged this compound to design derivatives that exhibit activity against multidrug-resistant bacterial strains, addressing a critical challenge in modern medicine.

Another area where< strong>1-Cyclohexylmethyl-5-oxo-pyrrolidine-3-carboxylic acid has shown promise is in the field of central nervous system (CNS) drug discovery. The cyclohexylmethyl group contributes to lipophilicity, which is often essential for crossing the blood-brain barrier. This property has made it a valuable component in the synthesis of potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent studies have demonstrated that derivatives of this compound can modulate neurotransmitter systems, offering new avenues for therapeutic intervention.

The synthetic methodologies for< strong>1-Cyclohexylmethyl-5-oxo-pyrrolidine-3-carboxylic acid have also seen significant innovation. Modern techniques such as transition metal-catalyzed reactions and flow chemistry have enabled more efficient and scalable production processes. These advancements not only improve yield but also reduce waste, aligning with the principles of green chemistry. The ability to produce this compound in high purity and under mild conditions has made it more accessible for industrial applications.

In conclusion, 1-Cyclohexylmethyl-5-oxo-pyrrolidine-3-carboxylic acid (CAS No. 304859-16-3) is a versatile and important intermediate in pharmaceutical research and development. Its unique structural features and reactivity make it indispensable in synthesizing compounds with potential therapeutic applications across various disease areas. As research continues to uncover new biological targets and synthetic strategies, the significance of this compound is likely to grow further, driving innovation in drug discovery and development.

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